Cas no 239122-51-1 (5-Bromo-3-fluoro-2-methoxyaniline)

• Product Name: 5-Bromo-3-fluoro-2-methoxyaniline
• CAS No: 239122-51-1
• MF: C₇H₇BrFNO
• MW: 220.038984537125
• MDL: MFCD11847600
• CID: 1039425
• PubChem ID: 53418424
• Update Time: 2025-07-18

5-Bromo-3-fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-2-methoxyaniline
• AK104912
• ANW-70874
• CTK8C3964
• KB-245106
• SureCN2309487
• 5-Bromo-3-fluoro-2-methoxybenzenamine
• IRAJTRFSBJFFGT-UHFFFAOYSA-N
• 1685AB
• FCH1406590
• Benzenamine, 5-bromo-3-fluoro-2-methoxy-
• AX8239120
• CS-0054201
• AKOS016008255
• SCHEMBL2309487
• AS-10104
• DTXSID90697423
• SB80390
• MFCD11847600
• 239122-51-1
• H11184
• DB-340755

• MDL： MFCD11847600
• Inchi： 1S/C7H7BrFNO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,10H2,1H3
• InChI Key： IRAJTRFSBJFFGT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)N)OC)F

Computed Properties

• Exact Mass: 218.96950g/mol
• Monoisotopic Mass: 218.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2

Experimental Properties

• Density: 1.616±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 283.1±35.0 ºC (760 Torr),
• Flash Point: 125.0±25.9 ºC,
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),

Additional information on 5-Bromo-3-fluoro-2-methoxyaniline

Research Brief on 5-Bromo-3-fluoro-2-methoxyaniline (CAS: 239122-51-1) in Chemical Biology and Pharmaceutical Applications

5-Bromo-3-fluoro-2-methoxyaniline (CAS: 239122-51-1) is a halogenated aniline derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Recent studies have highlighted its potential in medicinal chemistry, owing to its unique structural features that enable diverse chemical modifications.

In the context of drug discovery, 5-Bromo-3-fluoro-2-methoxyaniline has been employed as a key building block for the synthesis of kinase inhibitors and other small-molecule therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders. The bromo and fluoro substituents on the aromatic ring facilitate targeted cross-coupling reactions, enabling efficient diversification of the molecular scaffold.

Recent advances in synthetic methodology have expanded the applications of this compound. A team at MIT reported in 2024 a novel palladium-catalyzed amination protocol using 5-Bromo-3-fluoro-2-methoxyaniline, achieving unprecedented yields in the synthesis of aminopyridine derivatives. This breakthrough has significant implications for streamlining the production of pharmaceutical intermediates at industrial scales.

From a biological perspective, research has revealed interesting structure-activity relationships associated with derivatives of 5-Bromo-3-fluoro-2-methoxyaniline. Studies published in Bioorganic & Medicinal Chemistry Letters (2024) indicate that fluorination at the 3-position significantly enhances membrane permeability while maintaining favorable pharmacokinetic properties. These findings are particularly relevant for CNS-targeted drug development programs.

The compound's safety profile and handling requirements have also been subjects of recent investigation. A 2024 toxicological assessment published in Regulatory Toxicology and Pharmacology confirmed that 5-Bromo-3-fluoro-2-methoxyaniline exhibits moderate acute toxicity (LD50 = 320 mg/kg in rats), necessitating appropriate safety measures in laboratory and manufacturing settings. However, it shows no evidence of genotoxicity in standard Ames tests.

Looking forward, the pharmaceutical industry is showing increased interest in this compound as evidenced by recent patent filings. A 2024 application by a major pharmaceutical company describes novel uses of 5-Bromo-3-fluoro-2-methoxyaniline in the synthesis of next-generation antiviral agents, particularly targeting RNA viruses. This development aligns with growing needs in pandemic preparedness and emerging infectious disease therapeutics.

In conclusion, 5-Bromo-3-fluoro-2-methoxyaniline (CAS: 239122-51-1) represents a valuable chemical entity with expanding applications in drug discovery and development. Its unique combination of halogen substituents and methoxy group provides a versatile platform for medicinal chemistry optimization. Continued research into its synthetic applications and biological activities will likely yield further innovations in pharmaceutical science in the coming years.